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Introduction
Leucoindigo, the reduced and soluble form of the vibrant blue indigo dye, has garnered

theoretical interest as a potential photosensitizer in dye-sensitized solar cells (DSSCs).

Computational studies, primarily based on Density Functional Theory (DFT), suggest that

leucoindigo possesses electronic properties that could make it a viable, low-cost, and

environmentally friendly alternative to conventional ruthenium-based dyes.[1] However, it is

crucial to note that extensive experimental research and quantitative performance data on the

direct application of leucoindigo in DSSCs are currently limited in published scientific literature.

Most experimental work has focused on indigo itself, which has demonstrated modest

efficiencies.[2]

This document provides a comprehensive overview of the theoretical potential of leucoindigo in

DSSCs, proposed experimental protocols for the fabrication and characterization of

leucoindigo-sensitized solar cells, and the underlying principles of its potential operation. The

protocols provided are adapted from established methodologies for organic dye-sensitized

solar cells and should be considered a starting point for further research and optimization.

Theoretical Potential of Leucoindigo in DSSCs
DFT studies have indicated that leucoindigo has a non-planar structure and its absorption

wavelength is shorter than that of indigo.[1] The Highest Occupied Molecular Orbital (HOMO)
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and Lowest Unoccupied Molecular Orbital (LUMO) energy levels of leucoindigo are

theoretically suitable for electron injection into the conduction band of titanium dioxide (TiO₂)

and subsequent regeneration by the electrolyte in a typical DSSC setup. The density of

electrons at the LUMO level extends to the anchoring groups, which is a favorable

characteristic for efficient electron transfer.[1] These computational findings suggest that

leucoindigo could function as an effective photosensitizer, capturing light energy and initiating

the process of electricity generation.

Data Presentation: Photovoltaic Performance
As of the current literature, there is a notable absence of specific quantitative performance data

for DSSCs sensitized solely with leucoindigo. Research has reported on the performance of

indigo-based DSSCs, which provides some context. For instance, a DSSC co-sensitized with

betanin and indigo showed an average efficiency of 0.655 ± 0.019%.[2] In a comparative study,

indigo-sensitized solar cells demonstrated a lower power conversion efficiency of 0.060 ±

0.004% compared to lawsone-based cells (0.311 ± 0.034%).[2] Another study mentioned a very

low conversion efficiency of approximately 0.038% for a DSSC sensitized with a mixture of

curcumin and indigo.[1]

The following table summarizes the reported performance of DSSCs using indigo, which may

serve as a preliminary benchmark for future studies on leucoindigo.

Dye
Compositio
n

Open-
Circuit
Voltage
(Voc) (V)

Short-
Circuit
Current
Density
(Jsc)
(mA/cm²)

Fill Factor
(FF)

Power
Conversion
Efficiency
(PCE) (%)

Reference

Betanin/Indig

o Co-

sensitized

- - - 0.655 ± 0.019 [2]

Indigo - - - 0.060 ± 0.004 [2]

Curcumin/Indi

go Mixture
- - - ~0.038 [1]
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Experimental Protocols
The following are proposed protocols for the preparation of leucoindigo and the fabrication of a

leucoindigo-sensitized solar cell. These are based on general procedures for organic DSSCs

and will require optimization for this specific application.

Protocol 1: Preparation of Leucoindigo Solution
Leucoindigo is the reduced, soluble form of indigo. The preparation of a stable leucoindigo

solution for sensitization is a critical step.

Materials:

Indigo powder

Sodium dithionite (Na₂S₂O₄)

Sodium hydroxide (NaOH)

Distilled water

Ethanol

Suitable organic solvent for dye solution (e.g., N,N-dimethylformamide (DMF) or a mixture of

acetonitrile and tert-butanol)

Procedure:

Preparation of Alkaline Reducing Solution: Prepare a solution of sodium hydroxide in distilled

water. In a separate container, dissolve sodium dithionite in distilled water.

Reduction of Indigo: In a reaction vessel, create a slurry of indigo powder in water. While

stirring, add the sodium hydroxide solution, followed by the dropwise addition of the sodium

dithionite solution. The deep blue color of the indigo suspension should change to a clear,

yellowish-green solution, indicating the formation of leucoindigo.

Isolation and Purification (Optional): The leucoindigo salt can be precipitated from the

solution and purified if necessary.
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Preparation of Sensitizing Solution: Dissolve the prepared leucoindigo in a suitable

deoxygenated organic solvent to the desired concentration (e.g., 0.3-0.5 mM). This solution

should be freshly prepared and used in an inert atmosphere to prevent re-oxidation to indigo.

Protocol 2: Fabrication of Leucoindigo-Sensitized Solar
Cell
This protocol outlines the assembly of a DSSC using the prepared leucoindigo solution.

Materials and Equipment:

Fluorine-doped Tin Oxide (FTO) coated glass substrates

Titanium dioxide (TiO₂) paste (e.g., P25)

Leucoindigo sensitizing solution

Platinum catalyst solution (e.g., H₂PtCl₆ in isopropanol)

Iodide/triiodide (I⁻/I₃⁻) electrolyte solution

Surlyn® or other suitable sealant

Screen printer or doctor blade

Furnace

Sonicator

Solar simulator

Potentiostat/Galvanostat

Procedure:

Preparation of the Photoanode (TiO₂ Electrode):
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Clean the FTO glass substrates by sonicating sequentially in detergent, deionized water,

acetone, and isopropanol.

Apply a uniform layer of TiO₂ paste onto the conductive side of an FTO substrate using a

screen printer or the doctor blade technique.

Sinter the TiO₂-coated substrate in a furnace at 450-500°C for 30 minutes to ensure good

particle necking and adhesion.

Allow the photoanode to cool to approximately 80°C before dye sensitization.

Dye Sensitization:

Immerse the warm TiO₂ photoanode into the freshly prepared leucoindigo solution in a

sealed, dark container to prevent light exposure and oxidation.

Allow the photoanode to soak for 12-24 hours to ensure adequate dye loading.

After sensitization, gently rinse the photoanode with the solvent used for the dye solution

to remove any non-adsorbed leucoindigo molecules.

Preparation of the Counter Electrode:

Clean a second FTO glass substrate as described in step 1.

Apply a thin layer of the platinum catalyst solution to the conductive side of the FTO glass.

Heat the substrate to approximately 400°C to deposit a transparent and catalytically active

platinum layer.

Assembly of the Solar Cell:

Place a sealant gasket (e.g., Surlyn®) around the TiO₂ layer on the photoanode.

Place the counter electrode on top of the photoanode, with the conductive sides facing

each other.
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Heat the assembly on a hot plate at around 100-120°C while applying gentle pressure to

seal the cell.

Electrolyte Injection:

Introduce the iodide/triiodide electrolyte into the cell through pre-drilled holes in the

counter electrode.

Seal the holes with a small piece of sealant and a coverslip.

Mandatory Visualizations
Working Principle of a Leucoindigo-Based DSSC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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